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Compound of Interest

N-Methoxy-N, 1-
Compound Name:
dimethylpiperidine-4-carboxamide

cat. No.: B1323206

In-Depth Technical Guide: N-Methoxy-N,1-
dimethylpiperidine-4-carboxamide

This technical guide provides a comprehensive overview of the chemical structure,
nomenclature, physicochemical properties, and a representative synthesis protocol for N-
Methoxy-N,1-dimethylpiperidine-4-carboxamide. This information is intended for
researchers, scientists, and professionals in the field of drug development and chemical
synthesis.

Nomenclature and Structure

N-Methoxy-N,1-dimethylpiperidine-4-carboxamide is a key chemical intermediate, notably
used in the synthesis of the anti-migraine medication, Lasmiditan.[1] Its unambiguous
identification is crucial for researchers and chemists.

o |[UPAC Name: N-methoxy-N,1-dimethylpiperidine-4-carboxamide
e CAS Number: 215950-19-9[1][2][3][4]

e Synonyms: 4-Piperidinecarboxamide, N-methoxy-N,1-dimethyl-; 1-methyl-piperidine-4-
carboxylic acid methoxy-methyl-amide[2][5]
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The chemical structure consists of a piperidine ring N-substituted with a methyl group. At the 4-
position of the piperidine ring, there is a carboxamide group which is N-substituted with both a
methoxy and a methyl group. This specific amide is known as a Weinreb amide, a functional
group that is particularly useful in organic synthesis for the formation of ketones.

Synthesis Workflow for N-Methoxy-N, 1-dimethylpiperidine-4-carboxamide

Start Materials:
1-Methylpiperidine-4-carboxylic acid
N,O-dimethylhydroxylamine HCI

Activation of Carboxylic Acid Neutralization of
(e.g., with thionyl chloride or a coupling agent) N,O-dimethylhydroxylamine
Amide Bond Formation
(Coupling Reaction)
Reaction Work-up
(Quenching and Extraction)

Purification
(e.g., Column Chromatography)

Final Product:
N-Methoxy-N,1-dimethylpiperidine-
4-carboxamide
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© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b1323206?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1323206?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. N-Methoxy-N,1-dimethylpiperidine-4-carboxamide CAS 215950-19-9 [benchchem.com]
e 2. 4-Piperidinecarboxamide, N-methoxy-N,1-dimethyl- | 215950-19-9 [chemnet.com]
e 3. N-Methoxy-N,1-diMethylpiperidine-4-carboxaMide | 215950-19-9 [chemicalbook.com]

e 4.215950-19-9|N-Methoxy-N,1-dimethylpiperidine-4-carboxamide|BLD Pharm
[bldpharm.com]

o 5. CAS#:215950-19-9 | 1-methyl-piperidine-4-carboxylic acid methoxy-methyl-amide |
Chemsrc [chemsrc.com]

 To cite this document: BenchChem. [N-Methoxy-N,1-dimethylpiperidine-4-carboxamide
structure and nomenclature]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1323206#n-methoxy-n-1-dimethylpiperidine-4-
carboxamide-structure-and-nomenclature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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